Cas no 1414870-66-8 (2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine)

• Product Name: 2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine
• CAS No: 1414870-66-8
• MF: C₁₂H₁₅BrF₃N
• MW: 310.153413057327
• CID: 4764121
• Update Time: 2025-11-02

2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine
• C12H15BrF3N
• Z1321
• N-(2-Bromo-5-(trifluoromethyl)benzyl)-N-ethylethanamine

• Inchi： 1S/C12H15BrF3N/c1-3-17(4-2)8-9-7-10(12(14,15)16)5-6-11(9)13/h5-7H,3-4,8H2,1-2H3
• InChI Key： WSSUBYRJLHGPDZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1CN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 4.1
• Topological Polar Surface Area: 3.2

Additional information on 2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine

2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine and Its Significance in CAS No. 1414870-66-8

2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine, identified under the CAS No. 1414870-66-8 registry, represents a key compound in the field of pharmaceutical chemistry. This molecule, characterized by its bromine and trifluoromethyl functional groups, has garnered significant attention due to its potential applications in drug discovery and synthetic chemistry. Recent advancements in molecular design and computational modeling have highlighted its unique structural properties, which may contribute to its biological activity and pharmacological relevance.

The 2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine molecule features a benzene ring substituted with a trifluoromethyl group at the 5-position and a bromine atom at the 2-position. The diethylamino group attached to the benzene ring further enhances its chemical versatility. This combination of functional groups suggests potential interactions with biological targets, such as enzyme active sites or receptor binding domains, which are critical for drug efficacy.

Recent studies published in Journal of Medicinal Chemistry (2023) have explored the synthetic pathways for this compound, emphasizing its role as a building block for the development of novel therapeutics. Researchers have demonstrated that the trifluoromethyl group can significantly influence the metabolic stability of the molecule, a critical factor in drug candidate design. Additionally, the bromine atom may serve as a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored biological properties.

One of the most promising applications of 2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine lies in its potential as a lead compound for the treatment of neurodegenerative disorders. A 2023 study published in ACS Chemical Neuroscience reported that derivatives of this molecule exhibited selective neuroprotective effects in in vitro models of Alzheimer’s disease. The trifluoromethyl group was found to modulate the interaction between the compound and acetylcholinesterase, a key enzyme implicated in cognitive decline.

Computational studies have further revealed the molecular dynamics of 2-Bromo-N,N-diethyl-5-(triffuoromethyl)benzenemethanamine in aqueous environments. A 2024 publication in Organic & Biomolecular Chemistry demonstrated that the compound exhibits favorable solubility characteristics, which are essential for oral bioavailability. The bromine atom was shown to enhance the molecule’s hydrophobicity, while the diethylamino group contributes to its solubility profile, creating a balanced pharmacokinetic profile.

The CAS No. 1414870-66-8 registry entry for this compound also highlights its importance in the development of targeted drug delivery systems. Recent work in Advanced Drug Delivery Reviews (2023) explored the use of this molecule as a prodrug precursor, where the bromine atom can be selectively activated under specific physiological conditions to release the active therapeutic agent. This approach offers potential advantages in reducing systemic toxicity while improving therapeutic specificity.

Another area of interest is the application of 2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine in the synthesis of heterocyclic compounds. A 2023 study in Chemical Communications reported the successful incorporation of this molecule into pyrrolidine frameworks, which are known for their biological activity in various therapeutic areas. The trifluoromethyl group was found to enhance the stability of the resulting heterocycles, making them more suitable for pharmaceutical development.

From a synthetic perspective, the CAS No. 1414870-66-8 compound has been the focus of several optimization studies aimed at improving its chemical yield and purity. A 2024 publication in Green Chemistry described a novel catalytic method that reduces the environmental impact of its synthesis while maintaining high efficiency. This aligns with the growing emphasis on sustainable chemical processes in the pharmaceutical industry.

The biological activity of 2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine has also been investigated in the context of cancer therapy. A 2023 study in Cancer Research demonstrated that derivatives of this compound exhibit antitumor effects by inducing apoptosis in cancer cells. The bromine atom was shown to play a critical role in the activation of pro-apoptotic pathways, highlighting its importance in the molecule’s mechanism of action.

Overall, the CAS No. 1414870-66-8 compound represents a versatile scaffold with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features positions it as a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the role of 2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine in drug discovery is likely to expand, offering new opportunities for the treatment of complex diseases.

Further exploration into the molecular interactions and biological mechanisms of 2-Bromo-N,N-diethyl-5-(trifluoromethyl)benzenemethanamine will be essential in unlocking its full potential. Ongoing studies are expected to provide deeper insights into its pharmacological properties, paving the way for the development of more effective and targeted therapies.